Cas no 944905-44-6 (5-(trifluoromethyl)pyrimidine-2-carboxylic acid)

• Product Name: 5-(trifluoromethyl)pyrimidine-2-carboxylic acid
• CAS No: 944905-44-6
• MF: C₆H₃F₃N₂O₂
• MW: 192.095431566238
• CID: 1000998
• PubChem ID: 53404423
• Update Time: 2025-05-24

5-(trifluoromethyl)pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Trifluoromethyl-pyrimidine-2-carboxylic acid
• 5-(trifluoromethyl)-2-Pyrimidinecarboxylic acid
• 5-(Trifluoromethyl)pyrimidine-2-carboxylic acid
• 5-(Trifluoromethyl)-2-pyrimidinecarboxylic acid (ACI)
• 5-Trifluoromethylpyrimidine-2-carboxylic acid
• MFCD10696955
• CS-0055632
• AKOS006305551
• SCHEMBL1173214
• EN300-105072
• 944905-44-6
• DB-079936
• DTXSID10695385
• P10945
• 5-(trifluoromethyl)pyrimidine-2-carboxylic acid

• MDL： MFCD10696955
• Inchi： 1S/C6H3F3N2O2/c7-6(8,9)3-1-10-4(5(12)13)11-2-3/h1-2H,(H,12,13)
• InChI Key： DMTVPKVFQQWGID-UHFFFAOYSA-N
• SMILES： O=C(C1N=CC(C(F)(F)F)=CN=1)O

Computed Properties

• Exact Mass: 192.01466183g/mol
• Monoisotopic Mass: 192.01466183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.1Ų

Additional information on 5-(trifluoromethyl)pyrimidine-2-carboxylic acid

Introduction to 5-(trifluoromethyl)pyrimidine-2-carboxylic acid (CAS No. 944905-44-6)

5-(trifluoromethyl)pyrimidine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 944905-44-6, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic acid features a pyrimidine core substituted with a trifluoromethyl group at the 5-position and a carboxylic acid moiety at the 2-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The trifluoromethyl group, characterized by its high electronegativity and electron-withdrawing effects, plays a pivotal role in modulating the pharmacokinetic and pharmacodynamic properties of derived compounds. This group enhances metabolic stability, improves binding affinity to biological targets, and can influence lipophilicity, making it a cornerstone in medicinal chemistry. The presence of the carboxylic acid functionality further expands its synthetic utility, enabling conjugation with amines, alcohols, and other nucleophiles to form amides, esters, and other derivatives.

In recent years, 5-(trifluoromethyl)pyrimidine-2-carboxylic acid has garnered attention for its applications in the synthesis of inhibitors targeting various diseases. For instance, pyrimidine derivatives have been extensively studied for their potential in oncology due to their ability to interfere with DNA replication and repair mechanisms. The trifluoromethyl substitution enhances the potency of these inhibitors by increasing their binding affinity to enzymes such as kinases and polymerases. Preclinical studies have demonstrated promising results with compounds incorporating this scaffold in the treatment of solid tumors and hematological malignancies.

Beyond oncology, this compound has shown promise in antimicrobial and antiviral applications. The structural features of 5-(trifluoromethyl)pyrimidine-2-carboxylic acid allow for interactions with viral proteases and polymerases, making it a viable candidate for developing novel antiviral agents. Additionally, its derivatives have been explored as scaffolds for antibiotics targeting resistant bacterial strains by inhibiting essential metabolic pathways.

The agrochemical sector has also leveraged the versatility of 5-(trifluoromethyl)pyrimidine-2-carboxylic acid in developing advanced crop protection agents. Its incorporation into herbicides and fungicides enhances their efficacy by improving stability under environmental stressors such as UV radiation and humidity. Furthermore, the carboxylic acid moiety enables bioconjugation with other bioactive molecules to create synergistic formulations that target multiple pest resistance mechanisms simultaneously.

The synthetic pathways for 5-(trifluoromethyl)pyrimidine-2-carboxylic acid are well-documented and optimized for scalability. Common methods involve condensation reactions between trifluoromethyl-substituted precursors with malonic acid derivatives or its esters under controlled conditions. Advances in catalytic systems have further refined these processes, reducing reaction times and improving yields while minimizing environmental impact.

In conclusion, 5-(trifluoromethyl)pyrimidine-2-carboxylic acid (CAS No. 944905-44-6) is a versatile and highly functional compound with broad applications across pharmaceuticals, agrochemicals, and material sciences. Its unique structural features, particularly the trifluoromethyl group and carboxylic acid functionality, make it an indispensable building block for designing next-generation therapeutics and crop protection agents. As research continues to uncover new biological targets and synthetic methodologies, the significance of this compound is expected to grow further.